Cas no 173336-35-1 (1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-)

Technical Introduction: 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- is a sulfonamide derivative characterized by its tert-butylsulfonyl functional group attached to a propylamine backbone. This compound is of interest in synthetic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The tert-butylsulfonyl moiety enhances steric and electronic properties, which may influence reactivity and stability in downstream transformations. Its well-defined structure allows for precise modifications, making it a valuable building block for researchers exploring sulfonamide-based frameworks. The compound’s purity and consistent performance under controlled conditions further support its utility in specialized synthetic pathways.
1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- structure
173336-35-1 structure
Product Name:1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-
CAS No:173336-35-1
MF:C7H17NO2S
MW:179.280380964279
CID:3813046
PubChem ID:21458678
Update Time:2025-10-29

1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-
    • 3-(2-methylpropane-2-sulfonyl)propan-1-amine
    • 3-(tert-Butylsulfonyl)propan-1-amine
    • 173336-35-1
    • EN300-7549878
    • SCHEMBL6044509
    • Inchi: 1S/C7H17NO2S/c1-7(2,3)11(9,10)6-4-5-8/h4-6,8H2,1-3H3
    • InChI Key: DZWNLAUNILSEHN-UHFFFAOYSA-N
    • SMILES: C(N)CCS(C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 179.09799996Da
  • Monoisotopic Mass: 179.09799996Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 68.5Ų

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Additional information on 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-

Recent Advances in the Study of 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- (CAS: 173336-35-1)

The compound 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-, with the CAS number 173336-35-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and tert-butyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the synthesis and optimization of 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving sulfonylation and amine protection, which proved to be both efficient and scalable. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- exhibits notable activity as a modulator of specific enzyme pathways. In vitro and in vivo studies have demonstrated its ability to inhibit certain kinases involved in inflammatory and oncogenic processes. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potent inhibitory effects on a subset of protein kinases, suggesting potential applications in treating inflammatory diseases and certain cancers.

Further investigations into the mechanism of action have provided insights into the molecular interactions of 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]-. Structural analyses, including X-ray crystallography and molecular docking studies, have elucidated its binding mode with target proteins. These findings, published in Nature Communications (2023), underscore the compound's specificity and affinity, which are crucial for its therapeutic potential. The study also identified potential off-target effects, guiding future optimization efforts to enhance selectivity.

In addition to its kinase inhibitory properties, 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- has been explored for its role in neurodegenerative diseases. A 2024 study in the Journal of Neurochemistry reported its neuroprotective effects in models of Alzheimer's disease, attributed to its ability to reduce oxidative stress and amyloid-beta aggregation. These findings open new avenues for research into its application in neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed. Recent pharmacokinetic studies, as discussed in Drug Metabolism and Disposition (2023), have begun to tackle these questions, providing a foundation for future optimization and clinical translation.

In conclusion, 1-Propanamine, 3-[(1,1-dimethylethyl)sulfonyl]- (CAS: 173336-35-1) represents a compound with significant therapeutic potential across multiple disease areas. Ongoing research continues to uncover its mechanisms, optimize its properties, and explore its applications. The collective findings from recent studies highlight its promise and the need for further investigation to fully realize its clinical benefits.

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